Cas no 253315-06-9 (2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid)

253315-06-9 structure
Product name:2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid
2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Pyrrolidinyl)-5-pyrimidinecarboxylic acid
- 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid
- 5-Pyrimidinecarboxylicacid, 2-(1-pyrrolidinyl)-
- AC1O7UNL
- ChemDiv3_009438
- CTK1A0451
- HMS1499M22
- MolPort-000-144-128
- SBB091582
- SureCN184998
- 253315-06-9
- AKOS000284171
- DTXSID30425085
- BARCKZNRVNLERF-UHFFFAOYSA-N
- 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid, AldrichCPR
- AB49631
- IDI1_027348
- 2-pyrrolidin-1-yl-pyrimidine-5-carboxylic acid
- CS-0205413
- SCHEMBL184998
- 2-(pyrrolidin-1-yl)pyrimidine-5-carboxylicacid
- FT-0681595
- MFCD09054869
- 2-(pyrrolidin-1-yl)pyrimidine-5-carboxylic acid
- XH0746
- G69596
- DB-067377
- 2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid
-
- MDL: MFCD09054869
- Inchi: InChI=1S/C9H11N3O2/c13-8(14)7-5-10-9(11-6-7)12-3-1-2-4-12/h5-6H,1-4H2,(H,13,14)
- InChI Key: BARCKZNRVNLERF-UHFFFAOYSA-N
- SMILES: C1CCN(C1)C2=NC=C(C=N2)C(=O)O
Computed Properties
- Exact Mass: 193.08523
- Monoisotopic Mass: 193.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.3Ų
- XLogP3: 0.7
Experimental Properties
- PSA: 66.32
2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB218001-250 mg |
2-(1-Pyrrolidinyl)-5-pyrimidinecarboxylic acid; 95% |
253315-06-9 | 250MG |
€183.40 | 2022-06-11 | ||
TRC | B526060-10mg |
2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid |
253315-06-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
TRC | B526060-100mg |
2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid |
253315-06-9 | 100mg |
$ 80.00 | 2022-06-07 | ||
TRC | B526060-50mg |
2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid |
253315-06-9 | 50mg |
$ 65.00 | 2022-06-07 | ||
Chemenu | CM372309-1g |
2-(1-Pyrrolidinyl)-5-pyrimidinecarboxylic acid |
253315-06-9 | 95%+ | 1g |
$160 | 2024-07-28 | |
Aaron | AR00C2OT-250mg |
2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid |
253315-06-9 | 95% | 250mg |
$44.00 | 2025-02-17 | |
A2B Chem LLC | AF62257-5g |
2-(Pyrrolidin-1-yl)pyrimidine-5-carboxylic acid |
253315-06-9 | 97% | 5g |
$480.00 | 2023-12-31 | |
Ambeed | A703009-100mg |
2-(Pyrrolidin-1-yl)pyrimidine-5-carboxylic acid |
253315-06-9 | 95% | 100mg |
$34.0 | 2025-03-04 | |
A2B Chem LLC | AF62257-250mg |
2-(Pyrrolidin-1-yl)pyrimidine-5-carboxylic acid |
253315-06-9 | 95% | 250mg |
$35.00 | 2024-04-20 | |
1PlusChem | 1P00C2GH-5g |
2-PYRROLIDIN-1-YLPYRIMIDINE-5-CARBOXYLIC ACID |
253315-06-9 | 97% | 5g |
$918.00 | 2023-12-18 |
2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid Related Literature
-
Margherita Barbero,Silvano Cadamuro,Stefano Dughera Green Chem., 2017,19, 1529-1535
-
Yutao Li,Jie Song RSC Adv., 2015,5, 40065-40069
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Lara Cala,Abraham Mendoza,Francisco J. Fañanás,Félix Rodríguez Chem. Commun., 2013,49, 2715-2717
-
Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
-
Xin Jiang,Xiaoling Yang,Yihua Zhu,Hongliang Jiang,Yifan Yao,Peng Zhao,Chunzhong Li J. Mater. Chem. A, 2014,2, 11124-11133
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:253315-06-9)2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid

Purity:99%
Quantity:1g
Price ($):228.0